Cas no 62496-02-0 (Pyrimidinetetramine, N2-methyl- (9CI))

62496-02-0 structure
Product name:Pyrimidinetetramine, N2-methyl- (9CI)
Pyrimidinetetramine, N2-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidinetetramine, N2-methyl- (9CI)
- N<sup>2</sup>-Methyl-2,4,5,6-pyrimidinetetramine
- 2-methylamino-4-(4-nitrophenyl)thiazole
- 2-methylamino-4,5,6-triaminopyrimidine
- 2-methylamino-4,5,6-triamino-pyrimidine
- 2-Thiazolamine, N-methyl-4-(4-nitrophenyl)-
- 4,5,6-triamino-2-methylaminopyrimidine
- 4-{4-nitrophenyl}-2-(methylamino)-1,3-thiazole
- AC1LBN02
- ACMC-20lu6n
- CTK3G5024
- N2-Methyl-pyrimidin-2,4,5,6-tetrayltetraamin
- N2-methyl-pyrimidine-2,4,5,6-tetrayltetraamine
- Oprea1_708920
- DB-130419
- N2-methyl-2,4,5,6-pyrimidinetetramine
- 62496-02-0
- SCHEMBL474962
- N2-Methylpyrimidine-2,4,5,6-tetraamine
-
- Inchi: InChI=1S/C5H10N6/c1-9-5-10-3(7)2(6)4(8)11-5/h6H2,1H3,(H5,7,8,9,10,11)
- InChI Key: BOKFVQGTYYPZKJ-UHFFFAOYSA-N
- SMILES: CNC1=NC(=C(C(=N1)N)N)N
Computed Properties
- Exact Mass: 154.09669434g/mol
- Monoisotopic Mass: 154.09669434g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 116Ų
- XLogP3: -0.9
Pyrimidinetetramine, N2-methyl- (9CI) Related Literature
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D. Ogończyk,J. Węgrzyn,P. Jankowski,B. Dąbrowski,P. Garstecki Lab Chip, 2010,10, 1324-1327
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
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Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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